Cas no 1995976-67-4 (2-(2-(Methoxymethyl)piperidin-1-yl)propanoic acid)

2-(2-(Methoxymethyl)piperidin-1-yl)propanoic acid is a piperidine-derived carboxylic acid compound featuring a methoxymethyl substituent at the 2-position of the piperidine ring. This structure imparts unique physicochemical properties, including enhanced solubility and stability, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The methoxymethyl group contributes to improved bioavailability and metabolic resistance, while the propanoic acid moiety allows for further functionalization. Its chiral center offers potential for enantioselective applications. The compound is particularly useful in the development of bioactive molecules, serving as a versatile building block for drug discovery and fine chemical production. Proper handling requires standard laboratory precautions due to its reactive carboxylic acid functionality.
2-(2-(Methoxymethyl)piperidin-1-yl)propanoic acid structure
1995976-67-4 structure
Product Name:2-(2-(Methoxymethyl)piperidin-1-yl)propanoic acid
CAS No:1995976-67-4
MF:C10H19NO3
MW:201.262763261795
CID:5720557
PubChem ID:121201533
Update Time:2025-11-01

2-(2-(Methoxymethyl)piperidin-1-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

    • 1-Piperidineacetic acid, 2-(methoxymethyl)-α-methyl-
    • 2-(2-(methoxymethyl)piperidin-1-yl)propanoic acid
    • 2-[2-(methoxymethyl)piperidin-1-yl]propanoic acid
    • AKOS026709657
    • 1995976-67-4
    • F1907-5240
    • 2-(2-(Methoxymethyl)piperidin-1-yl)propanoic acid
    • Inchi: 1S/C10H19NO3/c1-8(10(12)13)11-6-4-3-5-9(11)7-14-2/h8-9H,3-7H2,1-2H3,(H,12,13)
    • InChI Key: WBRUOTJKXLVJEN-UHFFFAOYSA-N
    • SMILES: O(C)CC1CCCCN1C(C(=O)O)C

Computed Properties

  • Exact Mass: 201.13649347g/mol
  • Monoisotopic Mass: 201.13649347g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 196
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.3
  • Topological Polar Surface Area: 49.8Ų

Experimental Properties

  • Density: 1.069±0.06 g/cm3(Predicted)
  • Boiling Point: 300.0±17.0 °C(Predicted)
  • pka: 2.56±0.10(Predicted)

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Additional information on 2-(2-(Methoxymethyl)piperidin-1-yl)propanoic acid

Comprehensive Overview of 2-(2-(Methoxymethyl)piperidin-1-yl)propanoic acid (CAS No. 1995976-67-4)

2-(2-(Methoxymethyl)piperidin-1-yl)propanoic acid (CAS No. 1995976-67-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, characterized by its piperidine backbone and methoxymethyl substitution, is often explored for its role in drug development, particularly in modulating biological targets. Researchers are increasingly interested in its synthetic pathways, physicochemical properties, and bioactivity profiles, making it a subject of ongoing studies in medicinal chemistry.

The molecular structure of 2-(2-(Methoxymethyl)piperidin-1-yl)propanoic acid features a piperidine ring, a common motif in bioactive molecules, coupled with a propanoic acid moiety. This combination enhances its solubility and reactivity, which are critical for its potential use in drug formulation. The presence of the methoxymethyl group further modifies its electronic and steric properties, influencing its interaction with biological systems. Such structural nuances are why this compound is frequently discussed in forums and publications focusing on small molecule therapeutics and structure-activity relationships (SAR).

In recent years, the demand for high-purity intermediates like 2-(2-(Methoxymethyl)piperidin-1-yl)propanoic acid has surged, driven by advancements in precision medicine and targeted drug delivery. Its CAS No. 1995976-67-4 is often searched alongside terms such as "piperidine derivatives", "carboxylic acid applications", and "pharmaceutical intermediates", reflecting its relevance in both academic and industrial settings. Additionally, its potential role in neurological research and metabolic studies has sparked discussions on platforms like PubMed and ResearchGate.

From a synthetic perspective, the preparation of 2-(2-(Methoxymethyl)piperidin-1-yl)propanoic acid involves multi-step organic reactions, including amination, esterification, and hydrolysis. These processes are optimized to achieve high yields and purity, as impurities can significantly impact its performance in downstream applications. Researchers often highlight the importance of chromatographic techniques and spectroscopic validation (e.g., NMR, LC-MS) to ensure the compound's integrity, a topic frequently queried in chemical synthesis forums.

The compound's stability under various conditions is another area of interest, particularly for storage and transportation in the pharmaceutical supply chain. Studies have examined its behavior under different pH levels, temperatures, and solvents, addressing common questions about compound degradation and shelf-life optimization. Such data are invaluable for manufacturers and formulators aiming to integrate this intermediate into larger-scale production.

Beyond its chemical attributes, 2-(2-(Methoxymethyl)piperidin-1-yl)propanoic acid is also explored for its environmental impact and green chemistry potential. With growing emphasis on sustainable practices, researchers are investigating eco-friendly synthesis routes and biodegradable derivatives, aligning with global trends like green pharmaceuticals and circular economy principles. These aspects resonate with audiences searching for "sustainable chemical synthesis" or "green drug development".

In conclusion, 2-(2-(Methoxymethyl)piperidin-1-yl)propanoic acid (CAS No. 1995976-67-4) represents a versatile and scientifically significant compound with broad applicability in modern chemistry and pharmacology. Its structural features, synthetic accessibility, and potential biological relevance make it a focal point for ongoing research, particularly in the context of innovative therapeutics and sustainable chemistry. As the scientific community continues to unravel its full potential, this compound is poised to remain a key subject in both literature and laboratory workflows.

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